Cas no 891090-67-8 (1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea)
1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 891090-67-8
- 1-(furan-2-ylmethyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea
- 1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
- AKOS024622921
- F2024-0374
- AB00677825-01
- 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea
-
- Inchi: 1S/C17H19N3O3/c1-12-4-6-14(7-5-12)20-11-13(9-16(20)21)19-17(22)18-10-15-3-2-8-23-15/h2-8,13H,9-11H2,1H3,(H2,18,19,22)
- InChI Key: TWVQOPRJKUKYHO-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1C1C=CC(C)=CC=1)NC(NCC1=CC=CO1)=O
Computed Properties
- Exact Mass: 313.14264148g/mol
- Monoisotopic Mass: 313.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6Ų
1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2024-0374-2μmol |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-5μmol |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-10μmol |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-20μmol |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-1mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-2mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-3mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-4mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-5mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-0374-10mg |
1-[(furan-2-yl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
891090-67-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea
Professional Introduction to Compound with CAS No. 891090-67-8 and Product Name: 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea
The compound with the CAS number 891090-67-8 and the product name 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a furan ring, a phenyl ring, and an urea moiety, makes this molecule a versatile candidate for further exploration.
Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The furan moiety, in particular, has been extensively studied for its role in enhancing the bioavailability and metabolic stability of drug candidates. In the case of 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea, the furan ring is strategically positioned to interact with biological targets, thereby increasing the compound's pharmacological activity. This structural feature aligns with the growing interest in developing drugs that can effectively modulate biological pathways associated with various diseases.
The urea group in the molecular structure of this compound is another critical feature that contributes to its potential therapeutic value. Urea-based compounds have been widely investigated for their ability to act as scaffolds in drug design. The urea moiety can form hydrogen bonds with biological targets, which enhances the compound's binding affinity and selectivity. Furthermore, the presence of a 4-methylphenyl group provides additional spatial and electronic properties that can influence the compound's interactions with biological receptors. This combination of structural elements makes 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea a promising candidate for further pharmacological investigation.
Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. The molecular architecture of 1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yurea suggests its potential to interact with various biological pathways simultaneously. This capability is particularly valuable in treating complex diseases where multiple mechanisms are involved. For instance, studies have shown that compounds with similar structural features can exhibit anti-inflammatory, antiviral, and anticancer properties by modulating different signaling pathways.
In addition to its structural complexity, 1-(furan-2-ylmethyl)-3-[1-(4-methylphenyl))-5 oxopyrrolidin -3 -y l urea has demonstrated interesting pharmacokinetic properties. Preliminary studies indicate that this compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Moreover, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity. These findings are particularly encouraging for further development as they reduce concerns related to drug safety and efficacy.
The synthesis of this compound involves a series of well-designed chemical reactions that highlight the expertise required in modern organic synthesis. The integration of multiple functional groups into a single molecule requires precise control over reaction conditions and selectivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also pave the way for future modifications and derivatization efforts.
The potential applications of 1-(furan -2 - ylmethyl)-3-[ 1 -( 4 - methylpheny l ) ] -5 - oxopyrrolidin -3 - y l urea extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for developing novel agrochemicals and specialty chemicals. For instance, derivatives of this compound could be designed to interact with plant growth regulators or pest control enzymes, offering new solutions in agricultural science. Additionally, its ability to modulate biological pathways may find applications in biotechnology and industrial processes where precise control over biological systems is required.
As research continues to evolve, the importance of interdisciplinary collaboration becomes increasingly evident. The development of compounds like 1-(furan -2 - ylmethyl) - 3-[ 1 -( 4 - methylpheny l ) ] -5 - oxopyrrolidin -3 - y l urea relies on a synergistic approach involving chemists, biologists, pharmacologists, and computer scientists. Computational modeling techniques have become indispensable tools in predicting molecular interactions and optimizing drug candidates before experimental validation. These computational methods not only accelerate the drug discovery process but also provide valuable insights into the mechanisms of action of new compounds.
In conclusion, 1 -( furan -2 - ylmethyl) - 3-[ 1 -( 4 - methylpheny l ) ] -5 oxopyrrolidin -3 yl urea represents a significant advancement in chemical pharmaceutical research due to its complex molecular structure and promising pharmacological properties . Its unique combination of functional groups makes it a versatile candidate for further exploration across multiple therapeutic areas . As research progresses , this compound will continue to be a subject of intense investigation , offering new opportunities for innovation in medicine and beyond .
891090-67-8 (1-(furan-2-yl)methyl-3-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)